Cas no 894948-19-7 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide)

• Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide
• CAS No: 894948-19-7
• MF: C₁₉H₁₈N₄O₃S₃
• MW: 446.566219806671
• CID: 6295211
• PubChem ID: 16832912
• Update Time: 2025-06-30

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide
• AKOS001909829
• 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(3-methylsulfanylphenyl)acetamide
• F1609-1047
• 2-{[4-AMINO-5-(BENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-[3-(METHYLSULFANYL)PHENYL]ACETAMIDE
• CCG-168791
• 894948-19-7
• 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(3-(methylthio)phenyl)acetamide

• Inchi： 1S/C19H18N4O3S3/c1-27-14-7-5-6-13(10-14)22-17(24)12-28-19-21-11-16(18(20)23-19)29(25,26)15-8-3-2-4-9-15/h2-11H,12H2,1H3,(H,22,24)(H2,20,21,23)
• InChI Key： HJQUZZAGAZERNQ-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N=C1N)SCC(NC1C=CC=C(C=1)SC)=O)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 446.05410397g/mol
• Monoisotopic Mass: 446.05410397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 174Ų

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide

Professional Introduction to Compound with CAS No. 894948-19-7 and Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide

Compound with the CAS number 894948-19-7 and the product name 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including amino, benzenesulfonyl, pyrimidin-2-ylsulfanyl, and methylsulfanyl moieties, contributes to its unique chemical properties and biological activities.

The synthesis and characterization of this compound have been driven by the growing demand for novel molecules that exhibit high specificity and efficacy in targeting various disease pathways. In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate key biological processes. The structure of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide is particularly noteworthy as it incorporates elements that are known to interact with biological targets in a highly selective manner.

One of the most compelling aspects of this compound is its potential role in oncology research. The presence of a pyrimidine core is a hallmark of many pharmacologically active molecules, particularly those designed to inhibit kinases and other enzymes involved in cancer progression. The benzenesulfonyl group, located at the 5-position of the pyrimidine ring, further enhances the compound's ability to interact with biological targets by providing a rigid scaffold that can be precisely tailored to fit into binding pockets. This design principle has been successfully applied in the development of several FDA-approved drugs that target specific oncogenic pathways.

Furthermore, the 4-amino and methylsulfanyl substituents on the phenyl ring contribute to the compound's overall bioactivity by influencing its solubility, metabolic stability, and binding affinity. These functional groups are often strategically incorporated into drug candidates to optimize their pharmacokinetic profiles. For instance, the methylsulfanyl group can enhance lipophilicity, making the compound more membrane-permeable and thus more effective at reaching its target site within cells.

Recent studies have begun to explore the therapeutic potential of this compound in treating inflammatory diseases. The ability of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide to modulate inflammatory pathways has been demonstrated through both in vitro and in vivo experiments. Researchers have observed that this compound can inhibit the activity of key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). By targeting these enzymes, the compound may offer a novel approach to managing conditions such as rheumatoid arthritis, Crohn's disease, and other chronic inflammatory disorders.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and maximize atom economy. This approach not only enhances sustainability but also reduces production costs, making it more feasible for large-scale applications.

In terms of analytical characterization, modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate the structure of 894948-19-7. These methods provide detailed insights into the compound's molecular geometry and electronic properties, which are crucial for understanding its biological activity. Additionally, computational studies using molecular modeling software have been employed to predict how this compound interacts with biological targets at an atomic level.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In cell-based assays, it has demonstrated inhibitory effects on various cancer cell lines without significant toxicity toward normal cells. This selectivity is critical for developing safe and effective therapeutics. Furthermore, animal models have shown that oral administration of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-3-(methylsulfanyl)phenylacetamide leads to reduced tumor growth and improved survival rates compared to control groups.

Looking ahead, future research aims to further optimize the pharmacological properties of this compound through structure-based drug design approaches. By leveraging computational modeling and high-throughput screening techniques, scientists hope to identify analogues with enhanced potency and reduced side effects. Collaborative efforts between academia and industry are essential for translating these findings into clinical applications that benefit patients worldwide.

The development of novel therapeutic agents like 894948-19-7 underscores the importance of interdisciplinary research in advancing medical science. By combining expertise from chemistry, biology, pharmacology, and computer science, researchers can tackle complex challenges in drug discovery more effectively than ever before. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in shaping future treatments for a wide range of diseases.